BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC name for diallyl hexahydrophthalate.

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857

An In-depth Technical Guide to Diallyl Hexahydrophthalate

This technical guide provides a comprehensive overview of diallyl hexahydrophthalate,
including its chemical identity, physicochemical properties, a detailed experimental protocol for
its synthesis, and a visual representation of the synthesis workflow. This document is intended
for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for diallyl
hexahydrophthalate is bis(prop-2-enyl) cyclohexane-1,2-dicarboxylate.[1][2] It is also
commonly known by other names such as 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl
ester and Diallyl hexahydrophthalate.[3][4][5]

The chemical structure is characterized by a cyclohexane ring with two adjacent carboxylate
groups, each esterified with an allyl group.

Molecular Formula: C1aH2004[3][5][6]

Molecular Weight: 252.31 g/mol [2][7]

Canonical SMILES: C=CCOC(=0)C1CCCCC1C(=0)OCC=C[1]

InChl Key: HEBKPAWCVUSXMB-UHFFFAOYSA-N[1]

CAS Number: 13846-31-6[1][3][5][6]
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Physicochemical Properties

A summary of the key physicochemical properties of diallyl hexahydrophthalate is presented

in the table below for easy reference and comparison.

Property Value Reference
Molecular Weight 252.31 g/mol [21[7]
Density 1.06 g/cm3 at 20°C [31[5]1[8]
Boiling Point 330.6°C at 760 mmHg [31[5]

Flash Point 156.9°C [3][5]
Vapor Pressure 0.000165 mmHg at 25°C [315]
Refractive Index 1.479 [31[5]
Water Solubility 110 mg/L at 20°C [41[8]

LogP 3.54 [4]

Experimental Protocol: Synthesis of Diallyl

Hexahydrophthalate

The following is a detailed experimental protocol for the synthesis of diallyl

hexahydrophthalate via the esterification of hexahydrophthalic anhydride with allyl alcohol.

This protocol is adapted from general esterification procedures for similar compounds.

Materials:

Hexahydrophthalic anhydride

Allyl alcohol

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

Toluene (as a solvent and for azeotropic removal of water)
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5% Sodium bicarbonate (NaHCOs) solution
Saturated sodium chloride (NacCl) solution (brine)
Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark
apparatus connected to a reflux condenser, add hexahydrophthalic anhydride (1 molar
equivalent), allyl alcohol (2.5 molar equivalents), and a catalytic amount of p-toluenesulfonic
acid (0.02 molar equivalents). Add toluene to the flask.

Esterification: Heat the reaction mixture to reflux with vigorous stirring. The water formed
during the reaction will be removed azeotropically with toluene and collected in the Dean-
Stark trap. Monitor the progress of the reaction by observing the amount of water collected.
The reaction is typically complete when the theoretical amount of water has been collected.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.
Transfer the reaction mixture to a separatory funnel.

Washing: Wash the organic layer sequentially with:

o 5% sodium bicarbonate solution to neutralize the acid catalyst.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Water.

o Saturated sodium chloride solution (brine) to aid in phase separation.

» Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

e Solvent Removal: Filter the drying agent and remove the toluene and excess allyl alcohol
from the filtrate using a rotary evaporator.

 Purification: The crude diallyl hexahydrophthalate can be further purified by vacuum
distillation to obtain the final product.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of diallyl hexahydrophthalate.

Synthesis workflow for diallyl hexahydrophthalate.

Biological Context and Applications in Drug
Development

Phthalic acid esters (PAESs) are a broad class of compounds with diverse biological activities.[8]
Some naturally occurring PAEs have been reported to exhibit allelopathic, antimicrobial, and
insecticidal properties.[8] However, it is important to note that many synthetic PAEs are
considered potential endocrine disruptors and may have adverse effects on aquatic organisms.

[8]

Currently, there is limited specific information available in the public domain regarding the
detailed biological signaling pathways or direct applications of diallyl hexahydrophthalate in
drug development. Its relevance to the field would likely be as a plasticizer in medical devices
or as a component in drug delivery systems, where its physical properties are of primary
importance. Further research is needed to elucidate any specific pharmacological activity of
diallyl hexahydrophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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